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Compound of Interest

Compound Name: PF-07293893

Cat. No.: B15542120 Get Quote

Technical Support Center: PF-07293893
Disclaimer: The development of PF-07293893 for heart failure was discontinued by Pfizer as of

April 29, 2025.[1] The following troubleshooting guides and FAQs are based on the known

mechanism of action of PF-07293893 as a selective AMPK γ3 activator and are intended to

provide general guidance for researchers who may still be working with this compound for

investigational purposes. The unexpected results described are hypothetical scenarios due to

the limited publicly available data on adverse or unexpected effects.

Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of action for PF-07293893?

A1: PF-07293893 is a selective activator of the γ3 subunit of AMP-activated protein kinase

(AMPK).[2][3][4] AMPK is a key enzyme in cellular energy regulation.[3] The γ3 subunit is

predominantly expressed in skeletal muscle, making PF-07293893 a targeted activator for this

tissue.[4]

Q2: What is the intended therapeutic application of PF-07293893?

A2: PF-07293893 was under development for the treatment of heart failure.[2][3][5][6]

Specifically, it was being investigated for heart failure with preserved ejection fraction (HFpEF)

to improve exercise intolerance by targeting skeletal muscle function.[1]
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Q3: What are the known downstream effects of AMPK activation?

A3: Activation of AMPK promotes catabolic pathways that generate ATP, such as glucose

uptake and fatty acid oxidation, while inhibiting anabolic pathways that consume ATP, like

protein synthesis.[1] It also plays a role in mitochondrial biogenesis.[3]

Q4: Has PF-07293893 been in clinical trials?

A4: Yes, PF-07293893 has undergone Phase 1 clinical trials to evaluate its safety, tolerability,

and pharmacokinetics in healthy adult participants.[5][7]

Troubleshooting Guides for Unexpected Results
Scenario 1: Unexpected Effects in Non-Target Tissues
Issue: Researchers observe significant metabolic changes in tissues other than skeletal muscle

(e.g., liver, adipose tissue) where the AMPK γ3 subunit is not predominantly expressed.

Possible Cause: Off-target effects on other AMPK γ subunits (γ1 or γ2) or other unrelated

proteins at the concentration used.

Troubleshooting Workflow:
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Unexpected activity in
non-target tissue observed

Step 1: Verify Compound Identity and Purity

Start Troubleshooting

Step 2: In Vitro Selectivity Profiling

Step 3: Dose-Response Analysis in
Target vs. Non-Target Cells/Tissues

Step 4: Target Engagement in
Non-Target Tissues

Conclusion: Determine if off-target
effects are present at therapeutic doses
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Downstream Effects

PF-07293893

AMPK (γ3 subunit)

activates

GLUT4 Translocation Fatty Acid Oxidation Mitochondrial Biogenesis mTORC1 (Anabolism)

inhibits

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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